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Compound of Interest

Compound Name: Cariprazine D6

Cat. No.: B3026031 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Cariprazine D6 in a laboratory setting. The following procedures are designed to ensure the

safety of researchers, scientists, and drug development professionals while maintaining

compliance with environmental regulations. Cariprazine D6, like its non-deuterated

counterpart, is classified as a hazardous substance and must be handled accordingly.

Hazard Identification and Classification
Cariprazine D6 is a deuterated form of Cariprazine, an atypical antipsychotic. For disposal

purposes, it should be handled based on the hazard profile of the parent compound.

Primary Hazard: Safety Data Sheets (SDS) classify Cariprazine and its deuterated form as

suspected of damaging fertility or the unborn child (Reproductive toxicity, Category 2 / H361).

[1][2]

Other Potential Hazards: The non-deuterated form, Cariprazine hydrochloride, is listed as

acutely toxic if swallowed, inhaled, or in contact with skin, and can cause serious eye and

skin irritation.[3]

Environmental Hazard: It is crucial to prevent this compound from entering sewer systems or

surface and ground water.[1][3]

Due to these hazards, Cariprazine D6 must be disposed of as hazardous chemical waste, not

as common trash or via drain disposal.
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Regulatory Waste Classification
While specific waste codes may vary by jurisdiction, pharmaceutical waste with reproductive

toxicity is typically regulated. Laboratory personnel must consult with their institution's

Environmental Health and Safety (EHS) department to determine the precise waste codes

(e.g., under the Resource Conservation and Recovery Act - RCRA in the United States).

Parameter Classification/Guideline Source

Hazard Classification Reproductive Toxicity 2 (H361) Safety Data Sheet

Disposal Route

Approved Waste Disposal

Plant / Hazardous Waste

Incineration

SDS, General Guidance

Environmental Precaution

Do not allow to enter

sewers/surface or ground

water.

Safety Data Sheet

Regulatory Oversight
Institutional EHS, Local, State,

and Federal Regulations
Standard Practice

Step-by-Step Disposal Protocol
This protocol outlines the standard procedure for disposing of pure Cariprazine D6,

contaminated materials, and solutions.

Step 1: Segregate the Waste

Immediately segregate all Cariprazine D6 waste from non-hazardous waste streams.

This includes:

Expired or unused pure compound.

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

Contaminated lab supplies (e.g., weigh boats, pipette tips, vials).
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Solutions containing Cariprazine D6.

Step 2: Use Designated Hazardous Waste Containers

Place all solid waste, including contaminated PPE and supplies, into a dedicated, properly

labeled hazardous waste container. The container should be sealable and made of a

material compatible with the chemical.

Collect liquid waste in a separate, sealed, and clearly labeled hazardous waste container. Do

not mix with other incompatible waste streams.

Step 3: Label the Waste Container Correctly

Label the container clearly with the words "Hazardous Waste."

Identify the contents fully: "Cariprazine D6 Waste" and list any solvents or other chemicals

present in the container.

Indicate the specific hazards (e.g., "Reproductive Toxin," "Acutely Toxic").

Record the accumulation start date.

Step 4: Store Waste Safely Before Pickup

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is secure, away from drains, and not in a location where it could be

easily overturned.

Follow all institutional guidelines for temporary waste storage.

Step 5: Arrange for Disposal

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not attempt to dispose of the waste through a third-party vendor without EHS approval.

EHS will ensure the waste is transported to an approved hazardous waste management
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facility, where it will typically be destroyed via incineration.

Accidental Spill Protocol
In the event of a spill, follow these procedures:

Evacuate and Secure: Alert others in the area and restrict access to the spill location.

Wear Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and two pairs of

chemical-resistant gloves.

Contain the Spill:

For solid spills: Gently cover the powder with an absorbent material to avoid generating

dust.

For liquid spills: Cover with a suitable absorbent material (e.g., chemical absorbent pads,

kitty litter).

Clean the Spill: Carefully collect the absorbent material and spilled substance using spark-

proof tools and place it into a designated hazardous waste container.

Decontaminate the Area: Clean the spill area with an appropriate solvent or detergent

solution, and dispose of all cleaning materials as hazardous waste.

Report the Incident: Report the spill to your laboratory supervisor and EHS department, as

required by institutional policy.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Cariprazine D6 waste.
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Cariprazine D6 Waste Generation
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of Cariprazine D6 waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b3026031?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/29449m.pdf
https://media.allergan.com/actavis/actavis/media/allergan-pdf-documents/safety-data-sheets/VRAYLAR-FG00108-AGHS-EN.pdf
https://cdn.caymanchem.com/cdn/msds/24025m.pdf
https://www.benchchem.com/product/b3026031#cariprazine-d6-proper-disposal-procedures
https://www.benchchem.com/product/b3026031#cariprazine-d6-proper-disposal-procedures
https://www.benchchem.com/product/b3026031#cariprazine-d6-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3026031?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

